Cas no 82911-72-6 (2,5-Pyrrolidinedione, 1-hydroxy-, compd. withN-cyclohexylcyclohexanamine (1:1))
2,5-Pyrrolidinedione, 1-hydroxy-, compd. withN-cyclohexylcyclohexanamine (1:1) Chemical and Physical Properties
Names and Identifiers
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- 2,5-Pyrrolidinedione, 1-hydroxy-, compd. withN-cyclohexylcyclohexanamine (1:1)
- N-hydroxysuccinimide dicyclohexylamine salt
- 1-Hydroxypyrrolidine-2,5-dionecompoundwithdicyclohexylamine(1:1)
- 1-Hydroxypyrrolidine-2,5-dione compound with dicyclohexylamine (1:1)
- SCHEMBL3958766
- 82911-72-6
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- Inchi: 1S/C12H23N.C4H5NO3/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;6-3-1-2-4(7)5(3)8/h11-13H,1-10H2;8H,1-2H2
- InChI Key: YISHGVKTAXYZQW-UHFFFAOYSA-N
- SMILES: ON1C(CCC1=O)=O.N(C1CCCCC1)C1CCCCC1
Computed Properties
- Exact Mass: 296.21000
- Monoisotopic Mass: 296.20999276g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 69.64000
- LogP: 3.09480
2,5-Pyrrolidinedione, 1-hydroxy-, compd. withN-cyclohexylcyclohexanamine (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109005229-5g |
1-Hydroxypyrrolidine-2,5-dione compound with dicyclohexylamine (1:1) |
82911-72-6 | 95% | 5g |
$1011.36 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1743276-1g |
1-Hydroxypyrrolidine-2,5-dione compound with dicyclohexylamine (1:1) |
82911-72-6 | 98% | 1g |
¥2866.00 | 2024-07-28 |
2,5-Pyrrolidinedione, 1-hydroxy-, compd. withN-cyclohexylcyclohexanamine (1:1) Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 2,5-Pyrrolidinedione, 1-hydroxy-, compd. withN-cyclohexylcyclohexanamine (1:1)
Recent Advances in the Study of 2,5-Pyrrolidinedione, 1-hydroxy-, compd. with N-cyclohexylcyclohexanamine (1:1) (CAS: 82911-72-6)
The compound 2,5-Pyrrolidinedione, 1-hydroxy-, compd. with N-cyclohexylcyclohexanamine (1:1) (CAS: 82911-72-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural and chemical properties, is being explored for potential applications in drug development, particularly in the areas of anti-inflammatory and neuroprotective therapies. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and therapeutic efficacy, providing valuable insights for future research and development.
One of the key findings from recent research is the compound's ability to modulate oxidative stress pathways. Studies have demonstrated that 2,5-Pyrrolidinedione, 1-hydroxy-, compd. with N-cyclohexylcyclohexanamine (1:1) exhibits potent antioxidant properties, which could be leveraged in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to scavenge free radicals and reduce oxidative damage in neuronal cells has been validated through in vitro and in vivo experiments, highlighting its potential as a neuroprotective agent.
In addition to its neuroprotective effects, recent investigations have also explored the compound's anti-inflammatory properties. Research has shown that it can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in various cell models. This suggests potential applications in the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. The compound's dual functionality as both an antioxidant and anti-inflammatory agent makes it a promising candidate for multifunctional drug development.
Pharmacokinetic studies have further shed light on the compound's bioavailability and metabolic stability. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable pharmacokinetic properties, including good oral bioavailability and a relatively long half-life, which are critical for its development as a therapeutic agent.
Despite these promising findings, challenges remain in the clinical translation of 2,5-Pyrrolidinedione, 1-hydroxy-, compd. with N-cyclohexylcyclohexanamine (1:1). Issues such as optimal dosing, potential side effects, and long-term safety need to be addressed through further preclinical and clinical studies. However, the current body of research provides a solid foundation for future investigations, and the compound's unique properties continue to make it a subject of interest in the pharmaceutical industry.
In conclusion, the latest research on 2,5-Pyrrolidinedione, 1-hydroxy-, compd. with N-cyclohexylcyclohexanamine (1:1) (CAS: 82911-72-6) underscores its potential as a versatile therapeutic agent with applications in neuroprotection and anti-inflammatory therapy. Continued exploration of its mechanisms and optimization of its pharmacological properties will be essential for its successful development into a clinically viable drug. This compound represents a promising avenue for future research in the chemical biology and pharmaceutical fields.
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